Cas no 1119195-98-0 (H4TPTC-Me)

• Product Name: H4TPTC-Me
• CAS No: 1119195-98-0
• Molecular Formula: C₂₄H₁₈O₈
• Molecular Weight: 434.395
• CID: 4476435
• PubChem ID: 102283496

H4TPTC-Me Properties

Names and Identifiers

• H4TPTC-Me
• 2',5'-Dimethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid
• SCHEMBL16488614
• 5-[4-(3,5-dicarboxyphenyl)-2,5-dimethylphenyl]benzene-1,3-dicarboxylic acid
• 2',5'-Dimethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylicacid
• CS-0170710
• G64888
• YSZC642
• 1119195-98-0

• InChIKey： KKCSTVKYXXSGEV-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H18O8/c1-11-3-20(14-7-17(23(29)30)10-18(8-14)24(31)32)12(2)4-19(11)13-5-15(21(25)26)9-16(6-13)22(27)28/h3-10H,1-2H3,(H,25,26)(H,27,28)(H,29,30)(H,31,32)
• SMILES： CC1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C)C3=CC(=CC(=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 434.10016753g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 434.10016753g/mol
• Heavy Atom Count: 32
• Complexity: 642
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls